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Compound of Interest

Compound Name: Pterocarpadiol A

Cat. No.: B13434041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, natural origin, and
structural elucidation of Pterocarpadiol A, a rare 6a,11b-dihydroxypterocarpan. The
information compiled herein is based on primary research and is intended to be a valuable
resource for professionals in natural product chemistry, medicinal chemistry, and drug
development.

Discovery and Natural Source

Pterocarpadiol A is a hitherto unknown natural compound that was first isolated from the twigs
and leaves of Derris robusta, a plant belonging to the Leguminosae (Fabaceae) family.[1][2]
The discovery was part of a broader phytochemical investigation that led to the isolation of four
new 6a,11b-dihydroxypterocarpans, named Pterocarpadiols A-D.[1][2] The plant material was
collected from the Pu'er region of Yunnan Province, China.[1] Pterocarpans are a well-
established class of isoflavonoids known for a wide array of pharmacological properties, and
are commonly found in the Fabaceae family.[3][4][5]

Table 1: Natural Source and Origin of Pterocarpadiol A
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Parameter Details Reference
Species Derris robusta [1]
Family Leguminosae (Fabaceae) [1]
Plant Part Used Twigs and Leaves [1]
] o Pu'er region, Yunnan Province,
Geographical Origin . [1]
China

Experimental Protocols

The following sections detail the methodologies employed for the extraction, isolation, and
structural elucidation of Pterocarpadiol A.

The air-dried and powdered twigs and leaves of D. robusta (12.0 kg) were extracted with 95%
ethanol at room temperature.[1] The resulting crude extract (approximately 870 g) was then
subjected to a multi-step chromatographic fractionation process to yield the pure compound.[1]

Table 2: Extraction Parameters

Parameter Valuel/Description Reference

) Air-dried and powdered twigs
Plant Material [1]
and leaves of D. robusta

Initial Mass of Plant Material 12.0 kg [1]
Extraction Solvent 95% Ethanol (EtOH) [1]
) Maceration at room
Extraction Method [1]
temperature
Solvent Removal Under reduced pressure [1]
Crude Extract Yield Approximately 870 g [1]

The crude extract was fractionated by silica gel column chromatography using a petroleum
ether/acetone gradient, followed by methanol, to yield nine primary fractions (A-I).[1] Further
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purification of the fractions containing the target compounds was achieved through repeated
column chromatography on silica gel, Sephadex LH-20, and preparative thin-layer
chromatography.[6]
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Figure 1: General workflow for the extraction and isolation of Pterocarpadiol A.

The chemical structure of Pterocarpadiol A was determined through extensive spectroscopic
analysis, primarily using Nuclear Magnetic Resonance (NMR) spectroscopy and High-
Resolution Electrospray lonization Mass Spectrometry (HRESIMS).[1][2]

Table 3: Spectroscopic and Structural Data for Pterocarpadiol A

Parameter Value Reference
Molecular Formula C17H1607 [1]
lonization Mode ESI (positive) [6]
m/z [M+Na]* (found) 355.0788 [1]
m/z [M+Na]* (calculated) 355.0794 [1]

1H, 13C, and 2D NMR (COSY,
NMR Speciroscopy HSQC, HMBC, ROESY) o]

The structure was established based on the detailed analysis of these spectroscopic data. For
instance, the placement of a methoxy group at C-9 was confirmed by HMBC correlations.[1]
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Figure 2: Workflow for the structural elucidation of Pterocarpadiol A.

Potential Biological Activities

While specific biological activity data for Pterocarpadiol A has not been explicitly reported in
the reviewed literature, its classification as a pterocarpan suggests a range of potential
pharmacological properties.[7] Pterocarpans, as a class of isoflavonoids, are known to exhibit a

variety of biological effects.[4][5]

Table 4: Potential Biological Activities of Pterocarpans
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. . . General Mechanism of
Biological Activity . Reference
Action for Pterocarpans

Disruption of bacterial cell
o ) membrane integrity, inhibition
Antimicrobial ) ) ) [7]
of nucleic acid and protein

synthesis.

Induction of apoptosis and cell
Anticancer cycle arrest in various cancer [7]

cell lines.

Modulation of inflammatory
Anti-inflammatory signaling pathways such as [4]
NF-kB and MAPK.

Scavenging of free radicals
Antioxidant and reduction of oxidative [415]

stress.

Varies depending on the
Insecticidal specific compound and insect [4][5]

species.

The presence of Pterocarpadiol A and its analogs as markers may also be valuable for the
chemotaxonomic classification of Derris species.[1][2] Further research is warranted to
investigate the specific biological activities and potential therapeutic applications of
Pterocarpadiol A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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